molecular formula C14H11NO2 B8353008 2-(1-Naphthyl)-2-(methoxycarbonyl)acetonitrile

2-(1-Naphthyl)-2-(methoxycarbonyl)acetonitrile

Cat. No.: B8353008
M. Wt: 225.24 g/mol
InChI Key: ZYJXAAIXHBBCKJ-UHFFFAOYSA-N
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Description

2-(1-Naphthyl)-2-(methoxycarbonyl)acetonitrile is a useful research compound. Its molecular formula is C14H11NO2 and its molecular weight is 225.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H11NO2

Molecular Weight

225.24 g/mol

IUPAC Name

methyl 2-cyano-2-naphthalen-1-ylacetate

InChI

InChI=1S/C14H11NO2/c1-17-14(16)13(9-15)12-8-4-6-10-5-2-3-7-11(10)12/h2-8,13H,1H3

InChI Key

ZYJXAAIXHBBCKJ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(C#N)C1=CC=CC2=CC=CC=C21

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.1 mol of 2-(1-naphthyl)acetonitrile is dissolved in 120 cm3 of dimethyl carbonate, and the solution is heated to reflux. 0.1 mol of sodium is then added in small portions over 30 min, during which time the methanol evaporates off. The reaction medium is kept refluxing for 1 hour, and the excess dimethyl carbonate is then evaporated off to dryness. The residue is taken up with 100 cm3 of an 18% solution of acetic acid in water.
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